- Synthesis of 5-bromo-4-nitro-2-thiophenecarbonitrile and its aromatic nucleophilic substitution reactions, Izvestiya Vysshikh Uchebnykh Zavedenii, 2007, 50(9), 93-96
Cas no 89283-24-9 (5-Bromo-4-nitrothiophene-2-carboxylic acid)
89283-24-9 structure
Product Name:5-Bromo-4-nitrothiophene-2-carboxylic acid
CAS No:89283-24-9
MF:C5H2BrNO4S
MW:252.042679309845
MDL:MFCD00582675
CID:605428
PubChem ID:1376757
Update Time:2025-09-23
5-Bromo-4-nitrothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-nitrothiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 5-bromo-4-nitro-
- 5-bromo-4-nitro-2-Thiophenecarboxylic acid
- 2-Brom-3-nitro-5-thiophencarbonsaeure
- 2-Thiophenecarboxylic acid,5-bromo-4-nitro
- 5-Brom-4-nitro-2-thiophencarboxylsaeure
- 5-Brom-4-nitro-thiophen-2-carbonsaeure
- 5-bromo-4-nitro-thiophene-2-carboxylic acid
- CCG-2461
- C5H2BrNO4S
- Cambridge id 5256123
- 4740AC
- FCH1617503
- AX8241516
- 4-nitro-5-bromo-2-thiophenecarboxylic acid
- ST24023974
- 5-Bromo-4-nitro-2-thiophenecarboxylic acid (ACI)
- 4-Nitro-5-bromothiophene-2-carboxylic acid
- AS-65472
- MFCD00582675
- AKOS016001844
- NCGC00240839-01
- AB00076873-01
- DB-340779
- SCHEMBL11458447
- 89283-24-9
- CS-0044235
- F14534
- SR-01000201298-1
- 5-bromo-4-nitrothiophene-2-carboxylicacid
- SR-01000201298
- DTXSID80362411
-
- MDL: MFCD00582675
- Inchi: 1S/C5H2BrNO4S/c6-4-2(7(10)11)1-3(12-4)5(8)9/h1H,(H,8,9)
- InChI Key: NTICRYSYQVALQQ-UHFFFAOYSA-N
- SMILES: O=C(C1=CC([N+](=O)[O-])=C(Br)S1)O
Computed Properties
- Exact Mass: 250.88900
- Monoisotopic Mass: 250.889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
- XLogP3: 2.3
Experimental Properties
- PSA: 111.36000
- LogP: 2.64020
5-Bromo-4-nitrothiophene-2-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-4-nitrothiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199247-1g |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95% | 1g |
$580 | 2021-08-05 | |
| abcr | AB277983-250 mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid; . |
89283-24-9 | 250mg |
€357.80 | 2023-04-26 | ||
| abcr | AB277983-1 g |
5-Bromo-4-nitrothiophene-2-carboxylic acid; . |
89283-24-9 | 1g |
€662.30 | 2023-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49660-100mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95% | 100mg |
¥898.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49660-250mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95% | 250mg |
¥1488.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49660-1g |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95% | 1g |
¥2978.0 | 2022-04-28 | |
| Chemenu | CM199247-1g |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95%+ | 1g |
$149 | 2023-01-18 | |
| Apollo Scientific | OR510109-250mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 95% | 250mg |
£70.00 | 2025-02-20 | |
| TRC | B070735-50mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 50mg |
$ 410.00 | 2022-06-07 | ||
| TRC | B070735-100mg |
5-Bromo-4-nitrothiophene-2-carboxylic acid |
89283-24-9 | 100mg |
$ 680.00 | 2022-06-07 |
5-Bromo-4-nitrothiophene-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , Potassium nitrate Solvents: Water ; -5 °C; 1 h, 0 °C
Reference
5-Bromo-4-nitrothiophene-2-carboxylic acid Raw materials
5-Bromo-4-nitrothiophene-2-carboxylic acid Preparation Products
5-Bromo-4-nitrothiophene-2-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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